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Compound of Interest

Compound Name: Semaxinib

Cat. No.: B1683841 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Semaxinib (also known as SU 5416), a potent and selective inhibitor of VEGFR (Flk-1/KDR).

Adherence to these procedures is critical to ensure the safety of laboratory personnel and to

minimize environmental impact. This guidance is intended for researchers, scientists, and drug

development professionals who handle this compound.

Hazard Identification and Safety Precautions
Semaxinib is classified as a hazardous substance. All personnel handling Semaxinib should

be familiar with its potential hazards and take appropriate safety precautions.

Key Hazards:

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]

It is considered slightly hazardous to water (Water hazard class 1).[1]

Personal Protective Equipment (PPE): Before handling Semaxinib, ensure the following PPE

is worn:

Chemical-resistant gloves (e.g., nitrile)
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Safety glasses or goggles

Laboratory coat

Quantitative Data Summary
The following table summarizes key quantitative data for Semaxinib, relevant to its handling

and disposal.

Property Value Reference

Chemical Formula C₁₅H₁₄N₂O [3]

Molecular Weight 238.28 g/mol [3]

CAS Number 204005-46-9 [1][3]

IC₅₀ for VEGFR (Flk-1/KDR) 1.23 µM [3][4]

Appearance Solid

This is a general property of

the compound, confirmed by

supplier information.

Storage Temperature -20°C for long-term storage [3]

Semaxinib Disposal Protocol
The disposal of Semaxinib must comply with all applicable federal, state, and local regulations

for hazardous waste. Under no circumstances should Semaxinib be disposed of with

household garbage or allowed to enter the sewage system.[1]

Step-by-Step Disposal Procedure:

Segregation:

All waste materials contaminated with Semaxinib, including unused product, empty

containers, and contaminated labware (e.g., pipette tips, gloves), must be segregated from

non-hazardous waste.

Waste Container:
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Use a dedicated, properly labeled hazardous waste container. The container must be:

Made of a compatible material (e.g., high-density polyethylene).

Leak-proof with a secure lid.

Clearly labeled with "Hazardous Waste," the chemical name ("Semaxinib" or "SU

5416"), and the associated hazard pictograms (e.g., exclamation mark for irritant).

Collection of Waste:

Solid Waste: Place all solid materials contaminated with Semaxinib directly into the

designated hazardous waste container.

Liquid Waste: If Semaxinib has been dissolved in a solvent, the resulting solution should

be collected in a compatible, labeled hazardous liquid waste container. Do not mix with

other incompatible waste streams.

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must

be collected as hazardous waste. The rinsed container can then be disposed of according

to institutional guidelines, which may still require it to be treated as hazardous waste.

Storage of Waste:

Store the hazardous waste container in a designated, secure area, away from

incompatible materials.

The storage area should be well-ventilated.

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Ensure all required documentation for waste disposal is completed accurately.

Spill Management
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In the event of a Semaxinib spill, follow these procedures:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Secure the Area: Prevent unauthorized personnel from entering the spill area.

Personal Protective Equipment: Wear appropriate PPE, including respiratory protection if

necessary.

Containment:

For solid spills, carefully sweep or scoop the material into a hazardous waste container.

Avoid generating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

chemical absorbent pads).

Decontamination: Clean the spill area with a suitable solvent and collect all cleaning

materials as hazardous waste.

Reporting: Report the spill to your EHS office.

Visual Workflow for Semaxinib Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Semaxinib waste.

Waste Generation
Hazard Assessment

Segregation & Collection Final Disposal

Non-Hazardous PathSemaxinib Waste Generated
(Solid or Liquid)

Contaminated with
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Segregate as
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Dispose as
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Dispose via EHS/
Licensed Contractor
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Semaxinib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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